Cas no 1169707-29-2 ((2z)-3-{[(1r)-1-phenylethyl]amino}-1-[3-(trifluoromethyl)-5,6-dih Ydro[1,2,4]triazolo[4,3-a]pyrazin-7(8h)-yl]-4-(2,4,5-trifluorophe Nyl)-2-buten-1-one)

(2z)-3-{[(1r)-1-phenylethyl]amino}-1-[3-(trifluoromethyl)-5,6-dih Ydro[1,2,4]triazolo[4,3-a]pyrazin-7(8h)-yl]-4-(2,4,5-trifluorophe Nyl)-2-buten-1-one structure
1169707-29-2 structure
Product Name:(2z)-3-{[(1r)-1-phenylethyl]amino}-1-[3-(trifluoromethyl)-5,6-dih Ydro[1,2,4]triazolo[4,3-a]pyrazin-7(8h)-yl]-4-(2,4,5-trifluorophe Nyl)-2-buten-1-one
CAS No:1169707-29-2
MF:C24H21F6N5O
MW:509.446865797043
CID:1206382
PubChem ID:51001610
Update Time:2025-04-20

(2z)-3-{[(1r)-1-phenylethyl]amino}-1-[3-(trifluoromethyl)-5,6-dih Ydro[1,2,4]triazolo[4,3-a]pyrazin-7(8h)-yl]-4-(2,4,5-trifluorophe Nyl)-2-buten-1-one Chemical and Physical Properties

Names and Identifiers

    • (2Z)-3-{[(1R)-1-Phenylethyl]amino}-1-[3-(trifluoromethyl)-5,6-dih ydro[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl]-4-(2,4,5-trifluorophe nyl)-2-buten-1-one
    • (Z)-7-(1-oxo-3(R)-1-phenylethylamino)-4-(2,4,5-trifluorophenyl)-but-2-enyl-3-trifluoromethyl-5,6,7,8-tetrahydro-1,2,4-triazolo[4,3-a]pyrazine
    • ACMC-20mszw
    • 6-Tetradecen-8-yne, (Z)-
    • (Z)-6-tetradecen-8-yne
    • (R,Z)-3-[(1-phenylethyl)amino]-1-{3-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl}-4-(2,4,5-trifluorophenyl)but-2-en-1-one
    • (8Z)-tetradec-8-en-6-yne
    • CTK0F6103
    • (Z)-7-(1-oxo-3((R)-1-phenylethylamino)-4-(2,4,5-trifluorophenyl)but-2-enyl)-3-trifluoromethyl-5,6,7,8-tetrahydro-1,2,4-triazolo[4,3-a]pyrazine
    • (Z)-7-(1-oxo-3((R)-1-phenylethylamino)-4-(2,4,5-tr
    • 1169707-29-2
    • CID 51001610
    • ARABQUBUKONQTQ-RQNDZEIBSA-N
    • 1-[5,6-Dihydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl]-3-[[(1R)-1-phenylethyl]amino]-4-(2,4,5-trifluorophenyl)-2-buten-1-one
    • SCHEMBL3103820
    • (R,Z)-3-((1-Phenylethyl)amino)-1-(3-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl)-4-(2,4,5-trifluorophenyl)but-2-en-1-one
    • (Z)-3-[[(1R)-1-phenylethyl]amino]-1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-4-(2,4,5-trifluorophenyl)but-2-en-1-one
    • (2z)-3-{[(1r)-1-phenylethyl]amino}-1-[3-(trifluoromethyl)-5,6-dih Ydro[1,2,4]triazolo[4,3-a]pyrazin-7(8h)-yl]-4-(2,4,5-trifluorophe Nyl)-2-buten-1-one
    • Inchi: 1S/C24H21F6N5O/c1-14(15-5-3-2-4-6-15)31-17(9-16-10-19(26)20(27)12-18(16)25)11-22(36)34-7-8-35-21(13-34)32-33-23(35)24(28,29)30/h2-6,10-12,14,31H,7-9,13H2,1H3/b17-11-/t14-/m1/s1
    • InChI Key: ARABQUBUKONQTQ-RQNDZEIBSA-N
    • SMILES: FC(C1=NN=C2CN(C(/C=C(/CC3C=C(C(=CC=3F)F)F)\N[C@H](C)C3C=CC=CC=3)=O)CCN21)(F)F

Computed Properties

  • Exact Mass: 509.16502928g/mol
  • Monoisotopic Mass: 509.16502928g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 6
  • Complexity: 791
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 63Ų

Experimental Properties

  • Density: 1.41
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